Aldehydo-D-galactose
Aldehydo-D-galactose
Aldehydo-D-galactose is a D-galactose and an aldehydo-galactose. It is an enantiomer of an aldehydo-L-galactose.
Galactose has been used in trials studying the treatment and diagnosis of Hepatitis C, Hepatic Cancer, Wilsons Disease, Diabetic Macular Oedema, and Focal Segmental Glomerulosclerosis, among others. There are even proposals for its use in accelerating senescence in mice, rats, and Drosophila, for its association with ovarian cancer, or even for the potential treatment of focal segmental glomerulosclerosis. Nevertheless, none of these ongoing studies have yet provided formal elucidation for their proposals. As a naturally occurring sugar, it may be found in a number dairy products. Even then, however, it is not generally used as a sweetener considering it is only about 30% as sweet as sucrose. Regardless, although it is predominantly used as a pathway to generate glucose fuel for the human body, galactose is involved as an ingredient in some commonly used vaccines and non-prescription products.
An aldohexose that occurs naturally in the D-form in lactose, cerebrosides, gangliosides, and mucoproteins. Deficiency of galactosyl-1-phosphate uridyltransferase (GALACTOSE-1-PHOSPHATE URIDYL-TRANSFERASE DEFICIENCY DISEASE) causes an error in galactose metabolism called GALACTOSEMIA, resulting in elevations of galactose in the blood.
Galactose has been used in trials studying the treatment and diagnosis of Hepatitis C, Hepatic Cancer, Wilsons Disease, Diabetic Macular Oedema, and Focal Segmental Glomerulosclerosis, among others. There are even proposals for its use in accelerating senescence in mice, rats, and Drosophila, for its association with ovarian cancer, or even for the potential treatment of focal segmental glomerulosclerosis. Nevertheless, none of these ongoing studies have yet provided formal elucidation for their proposals. As a naturally occurring sugar, it may be found in a number dairy products. Even then, however, it is not generally used as a sweetener considering it is only about 30% as sweet as sucrose. Regardless, although it is predominantly used as a pathway to generate glucose fuel for the human body, galactose is involved as an ingredient in some commonly used vaccines and non-prescription products.
An aldohexose that occurs naturally in the D-form in lactose, cerebrosides, gangliosides, and mucoproteins. Deficiency of galactosyl-1-phosphate uridyltransferase (GALACTOSE-1-PHOSPHATE URIDYL-TRANSFERASE DEFICIENCY DISEASE) causes an error in galactose metabolism called GALACTOSEMIA, resulting in elevations of galactose in the blood.
Brand Name:
Vulcanchem
CAS No.:
59-23-4
VCID:
VC0122128
InChI:
InChI=1S/C6H12O6/c7-1-3(9)5(11)6(12)4(10)2-8/h1,3-6,8-12H,2H2/t3-,4+,5+,6-/m0/s1
SMILES:
C(C(C(C(C(C=O)O)O)O)O)O
Molecular Formula:
C6H12O6
Molecular Weight:
180.16 g/mol
Aldehydo-D-galactose
CAS No.: 59-23-4
Reference Standards
VCID: VC0122128
Molecular Formula: C6H12O6
Molecular Weight: 180.16 g/mol
| CAS No. | 59-23-4 |
|---|---|
| Product Name | Aldehydo-D-galactose |
| Molecular Formula | C6H12O6 |
| Molecular Weight | 180.16 g/mol |
| IUPAC Name | (2R,3S,4S,5R)-2,3,4,5,6-pentahydroxyhexanal |
| Standard InChI | InChI=1S/C6H12O6/c7-1-3(9)5(11)6(12)4(10)2-8/h1,3-6,8-12H,2H2/t3-,4+,5+,6-/m0/s1 |
| Standard InChIKey | GZCGUPFRVQAUEE-KCDKBNATSA-N |
| Isomeric SMILES | C([C@H]([C@@H]([C@@H]([C@H](C=O)O)O)O)O)O |
| SMILES | C(C(C(C(C(C=O)O)O)O)O)O |
| Canonical SMILES | C(C(C(C(C(C=O)O)O)O)O)O |
| Appearance | Assay:≥95%A crystalline solid |
| Description | Aldehydo-D-galactose is a D-galactose and an aldehydo-galactose. It is an enantiomer of an aldehydo-L-galactose. Galactose has been used in trials studying the treatment and diagnosis of Hepatitis C, Hepatic Cancer, Wilsons Disease, Diabetic Macular Oedema, and Focal Segmental Glomerulosclerosis, among others. There are even proposals for its use in accelerating senescence in mice, rats, and Drosophila, for its association with ovarian cancer, or even for the potential treatment of focal segmental glomerulosclerosis. Nevertheless, none of these ongoing studies have yet provided formal elucidation for their proposals. As a naturally occurring sugar, it may be found in a number dairy products. Even then, however, it is not generally used as a sweetener considering it is only about 30% as sweet as sucrose. Regardless, although it is predominantly used as a pathway to generate glucose fuel for the human body, galactose is involved as an ingredient in some commonly used vaccines and non-prescription products. An aldohexose that occurs naturally in the D-form in lactose, cerebrosides, gangliosides, and mucoproteins. Deficiency of galactosyl-1-phosphate uridyltransferase (GALACTOSE-1-PHOSPHATE URIDYL-TRANSFERASE DEFICIENCY DISEASE) causes an error in galactose metabolism called GALACTOSEMIA, resulting in elevations of galactose in the blood. |
| Synonyms | D Galactose D-Galactose Galactopyranose Galactopyranoside Galactose |
| PubChem Compound | 3037556 |
| Last Modified | Nov 11 2021 |
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